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Compound of Interest

Compound Name: 1-O-Propargyl-beta-maltose

Cat. No.: B8220771

Get Quote

Executive Summary & Risk Profile
1-O-Propargyl-beta-maltose (CAS: 182688-46-6) is a functionalized disaccharide derivative

widely used as a bioorthogonal probe in metabolic labeling and "Click Chemistry" (CuAAC)

applications.[1] While the parent carbohydrate (maltose) is benign, the introduction of the

terminal alkyne (propargyl group) alters its reactivity profile.

Although not classified as a "Dangerous Good" under GHS for transport, it must be treated as a

reactive intermediate. The primary operational risks are not acute toxicity, but rather sample

integrity preservation (hygroscopic nature) and cross-reactivity management (prevention of

accidental cycloaddition or degradation).
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Property Specification Operational Implication

CAS Number 182688-46-6
Use for inventory tracking and

waste labeling.[1]

Physical State White amorphous solid
Dust generation risk during

weighing.

Solubility Water, DMSO, Methanol
Hygroscopic; store in

desiccated environment.[1]

Reactivity Terminal Alkyne

Incompatible with Azides in

waste streams (unless

reacted).

Storage -20°C (Long-term)
Cold chain required; bring to

RT before opening.[1]

Personal Protective Equipment (PPE) Matrix
Standard Laboratory PPE is the baseline. The following matrix elevates protection based on

specific handling phases.
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Handling
Phase

Hand
Protection

Eye/Face
Protection

Body
Protection

Respiratory

Storage &

Retrieval

Nitrile Gloves

(0.11 mm)

Safety Glasses

(Side shields)

Standard Lab

Coat

(Cotton/Poly)

None required

Weighing (Solid)
Double Nitrile or

Vinyl
Safety Glasses

Lab Coat +

Sleeve Guards

N95 Mask (if

fume hood

unavailable)

Solubilization

Nitrile Gloves

(Chemical

Resistant)

Chemical Splash

Goggles

Lab Coat +

Chemical Apron

Fume Hood

(Required)

Click Reaction

Nitrile Gloves

(Change

immediately

upon splash)

Safety Glasses Lab Coat

Fume Hood

(Trace metal

catalyst risk)

Waste Disposal
Thick Nitrile (0.2

mm)
Safety Glasses Lab Coat None required

Critical Note on Glove Permeability: While propargyl sugars are not aggressive solvents, they

are often dissolved in DMSO or DMF for click reactions. These solvents permeate standard

nitrile gloves rapidly, carrying dissolved reagents through the skin. If using DMSO/DMF, change

gloves immediately upon any splash contact.[1]

Operational Protocol: From Storage to Reaction
Phase A: Retrieval and Acclimatization

Cold Chain Management: The compound is stored at -20°C.
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Equilibration: Remove the vial from the freezer and place it in a desiccator at room

temperature for 30 minutes before opening.

Why? Opening a cold vial in humid lab air causes condensation, leading to hydrolysis of

the glycosidic bond over time [1].

Phase B: Weighing and Solubilization
Static Control: Use an anti-static gun or polonium strip if the amorphous solid is static-prone.

[1]

Solvent Choice:

Aqueous Buffers: Dissolve immediately before use.

Organic Solvents (DMSO/DMF): Can be stored as stock solutions (typically 10-50 mM) at

-20°C for up to 3 months.[1]

Filtration: If used for cell culture, filter sterilize (0.22 µm PTFE filter) after dissolution. Do not

autoclave the solid.

Phase C: The "Click" Reaction Setup (CuAAC)
When reacting 1-O-Propargyl-beta-maltose with an azide-labeled target:

Order of Addition: Add the alkyne (sugar) and azide first. Add the Copper(I) catalyst last to

initiate the reaction.

Inert Atmosphere: While not strictly pyrophoric, flushing the headspace with Nitrogen/Argon

preserves the oxidation state of the Copper(I) catalyst, ensuring reaction efficiency [2].

Visual Workflow: Safe Handling Lifecycle
The following diagram outlines the logical flow of handling, emphasizing the critical decision

points for waste segregation.
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Figure 1: Operational lifecycle of Propargyl-maltose, highlighting the critical equilibration step

and waste segregation.[1]

Emergency & Disposal Procedures
Spill Response

Solid Spill: Sweep up carefully to avoid dust generation. Place in a sealed container. Wipe

surface with a damp paper towel.

Solution Spill (DMSO/DMF): Absorb with vermiculite or spill pads. Do not use paper towels

for large DMSO spills (combustible). Dispose of as organic solvent waste.

Exposure First Aid[1][2]
Inhalation: Move to fresh air. The compound is a sugar derivative and likely non-toxic, but

dust may irritate the respiratory tract.

Skin Contact: Wash with soap and water for 15 minutes. If dissolved in DMSO, monitor for

systemic absorption (garlic taste in mouth is a sign of DMSO absorption).

Eye Contact: Rinse cautiously with water for 15 minutes.[2] Remove contact lenses if

present.[3][4]

Waste Disposal Strategy
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Crucial Rule: Never dispose of unreacted propargyl compounds in the same waste container

as unreacted azides without a quenching step, especially if copper traces are present.

Routine Disposal: Dissolved 1-O-Propargyl-beta-maltose can be disposed of in the Non-

Halogenated Organic Waste stream.[1]

Sharps: If needles were used for septum puncture (inert gas introduction), dispose of in

biohazard/sharps containers immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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